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Compound of Interest

Compound Name: 5-Bromo-3-cyanoindole

Cat. No.: B1352206 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromo-3-cyanoindole in a laboratory setting. The information is

targeted towards researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Disclaimer: This document is intended as a guide and should be supplemented by a thorough

risk assessment specific to your laboratory conditions. Always consult with your institution's

Environmental Health and Safety (EHS) department for comprehensive guidance.

Hazard Identification and Chemical Properties
5-Bromo-3-cyanoindole is a halogenated indole derivative. While specific toxicity data is not

readily available, it should be handled with caution as compounds in this class can be harmful if

ingested, inhaled, or absorbed through the skin.[1] It is prudent to treat this chemical as

potentially hazardous.

Table 1: Chemical and Physical Properties of 5-Bromo-3-cyanoindole
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Property Value Reference

Molecular Formula C₉H₅BrN₂ [2]

Molecular Weight 221.05 g/mol [2][3]

Appearance
Beige to light brown

powder/solid
[4]

Melting Point 89 - 92 °C [4]

Boiling Point 405.9°C at 760 mmHg [3]

Flash Point 199.3±23.2 °C [3]

InChIKey
ZPUQCVKBNRGSAP-

UHFFFAOYSA-N
[2]

CAS Number 90271-86-6 [2][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the recommended equipment.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling 5-Bromo-3-
cyanoindole
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Protection Type Equipment Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashing.[1]

[6]

Protects eyes and face from

splashes of the chemical or

solvents.

Hand Protection

Chemically resistant gloves

(e.g., nitrile).[1][7][8] It is

crucial to inspect gloves before

use and to practice proper

removal techniques to avoid

skin contamination. For

prolonged contact or handling

of large quantities, consider

thicker gloves or double-

gloving.[9]

Protects hands from direct

contact with the chemical.

Nitrile gloves offer good

resistance to a range of

chemicals.[7][8]

Skin and Body Protection

A flame-resistant lab coat is

required.[1][10] Wear long

pants and closed-toe shoes to

cover all exposed skin.[11]

Prevents skin contact with the

chemical.

Respiratory Protection

A NIOSH-approved respirator

may be required if engineering

controls are insufficient, during

spill cleanup, or when

generating dust or aerosols.[1]

[12] The need for respiratory

protection should be

determined by a risk

assessment.

Protects against inhalation of

dust or aerosols.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:
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Engineering Controls: Always handle 5-Bromo-3-cyanoindole in a certified chemical fume

hood to minimize inhalation exposure.[1]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Minimize Quantities: Use the smallest amount of the chemical necessary for the experiment

to minimize potential exposure and waste.[1]

Area Designation: Designate a specific area for handling this compound and ensure it is kept

clean and organized.

2. Handling:

Avoid Dust and Aerosol Formation: Handle the solid carefully to avoid generating dust.[1][5]

Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves

were worn. Remove and launder contaminated clothing before reuse.

Glove Policy: Do not wear gloves outside of the designated laboratory area. Change gloves

immediately if they become contaminated.[9][11]

3. Storage:

Container: Keep the container tightly closed in a dry, well-ventilated place.[4]

Temperature: Store in a cool place, with some suppliers recommending storage in a freezer

at temperatures below -20°C.[4]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[4]

Disposal Plan: Step-by-Step Waste Management
Chemical waste containing 5-Bromo-3-cyanoindole must be managed as hazardous waste

according to institutional and regulatory guidelines.

1. Waste Segregation:
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Halogenated Waste: 5-Bromo-3-cyanoindole is a halogenated organic compound.[13] It

must be collected in a designated waste container for halogenated organic waste, separate

from non-halogenated waste streams.[13]

2. Container Management:

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name "5-Bromo-3-cyanoindole".[13] If other chemicals are added, all components

must be listed.

Condition: Use a suitable, leak-proof, and closed container that is compatible with the

chemical.[5][13] Keep the container closed when not in use.

3. Storage of Waste:

Location: Store the sealed waste container in a designated and secure satellite accumulation

area.

Segregation: Keep the waste container away from incompatible materials.[13]

4. Professional Disposal:

Licensed Vendor: Arrange for the pickup and disposal of the hazardous waste through your

institution's designated and licensed professional waste disposal company.[13]

Incineration: A common disposal method for such compounds is incineration in a chemical

incinerator equipped with a scrubber. This should only be performed by a certified facility.[13]

Prohibition: Do not dispose of 5-Bromo-3-cyanoindole down the drain or in the regular

trash.[14]

Emergency Procedures: Spills and Exposure
Small Spills (in a fume hood):

Alert personnel in the immediate area.
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Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or sand.

[1]

Carefully sweep or scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.[14]

Decontaminate the spill area with a suitable solvent (e.g., ethanol) followed by soap and

water.

Large Spills:

Evacuate the area immediately.

Alert others and contact your institution's EHS or emergency response team.

Prevent entry into the affected area.

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[5]

Workflow for Safe Handling and Disposal of 5-
Bromo-3-cyanoindole
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Workflow for Safe Handling and Disposal of 5-Bromo-3-cyanoindole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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